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Compound of Interest

Compound Name: THZ1 Hydrochloride

Cat. No.: B1191625

Get Quote

Foundational Overview: The Scientific Rationale for
THZ1
THZ1 hydrochloride is a highly selective and potent small molecule inhibitor of Cyclin-

Dependent Kinase 7 (CDK7).[1][2] Its unique mechanism of action involves forming a covalent

bond with a cysteine residue (C312) located outside the canonical kinase domain of CDK7,

leading to irreversible inhibition.[3][4] This mechanism confers high selectivity and potency.

CDK7 is a critical enzyme with a dual role: it functions as a CDK-activating kinase (CAK) to

regulate the cell cycle and is a component of the general transcription factor TFIIH, where it

phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (Pol II), thereby controlling

gene transcription.[5][6]

Given its profound impact on transcription, particularly of oncogenes like MYC, THZ1 has

emerged as a crucial tool in cancer research and a promising therapeutic candidate.[2][7] It

exhibits potent anti-proliferative effects across a wide range of cancer cell lines.[7][8] The

integrity and stability of THZ1 hydrochloride are therefore paramount to ensure the
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reproducibility and accuracy of experimental results. This document provides a comprehensive

guide to its handling, storage, and stability at -20°C.

Core Physicochemical Properties of THZ1
Hydrochloride
A thorough understanding of the compound's properties is the first step toward proper handling.

The table below summarizes the key physicochemical characteristics of THZ1 hydrochloride.

Property Value Source(s)

Chemical Name

(E)-N-(3-((5-chloro-4-(1H-indol-

3-yl)pyrimidin-2-

yl)amino)phenyl)-4-(4-

(dimethylamino)but-2-

enamido)benzamide

hydrochloride

[3]

Molecular Formula C₃₁H₂₉Cl₂N₇O₂ [3]

Molecular Weight 602.51 g/mol [3]

CAS Number 1604810-83-4 (free base) [3][9]

Appearance Solid [3]

Solubility

- ≥30.13 mg/mL in DMSO-

Insoluble in water- Insoluble in

ethanol

[3]

Purity (Typical) ≥98% by HPLC [1]

Causality Behind Solvent Choice: The high solubility of THZ1 hydrochloride in dimethyl

sulfoxide (DMSO) and its insolubility in aqueous and ethanolic solutions make DMSO the

recommended solvent for preparing high-concentration stock solutions.[3][4] This property is

critical for minimizing the final concentration of the organic solvent in cell-based assays, as

most cell lines can tolerate DMSO concentrations up to 1%, and ideally below 0.5%.[10]
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Protocol for Preparation of THZ1 Hydrochloride
Stock Solutions
This protocol ensures accurate and consistent preparation of THZ1 stock solutions. Adherence

to these steps minimizes variability and preserves the compound's integrity.

Materials:

THZ1 hydrochloride (solid powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer and/or sonicator

Step-by-Step Protocol:

Acclimatization: Before opening, allow the vial of solid THZ1 hydrochloride to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture onto the hygroscopic powder, which could compromise its stability.

Weighing: In a controlled environment (e.g., a chemical fume hood), accurately weigh the

desired amount of THZ1 hydrochloride powder. Perform this step quickly to minimize

exposure to air and moisture.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve

the desired stock concentration (e.g., 10 mM). For example, to prepare a 10 mM stock

solution from 1 mg of THZ1 hydrochloride (MW = 602.51), add 166 µL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly. To ensure complete dissolution, gentle

warming in a 37°C water bath for 10 minutes or brief sonication can be employed.[3][9]

Visually inspect the solution to confirm that no particulates are present.
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Aliquoting for Storage: This is a critical self-validating step. To avoid the detrimental effects of

repeated freeze-thaw cycles, which can degrade the compound, divide the stock solution

into smaller, single-use aliquots in sterile polypropylene cryovials.[11] The volume of each

aliquot should be tailored to the needs of future experiments.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Immediately transfer the aliquots to a -20°C freezer for

storage.

Long-Term Storage and Stability at -20°C
Solid Compound: When stored in a tightly sealed container at -20°C and protected from light,

solid THZ1 hydrochloride is stable for an extended period as specified by the manufacturer.

Stock Solutions in DMSO: THZ1 stock solutions in DMSO can be stored at -20°C for several

months.[3][9] However, for maximal efficacy and reproducibility, especially in sensitive assays,

preparing fresh stock solutions or using stocks stored for less than 3 months is recommended.

Long-term storage of any compound in solution is not ideal due to the potential for slow

degradation.[3]

The Rationale for Aliquoting and Avoiding Freeze-Thaw
Cycles
Each freeze-thaw cycle exposes the compound to temperature gradients that can accelerate

degradation. Water molecules present even in anhydrous DMSO can form ice crystals,

potentially concentrating the solute and altering the local chemical environment. This physical

stress can lead to hydrolysis or other degradation pathways over time. Single-use aliquots

ensure that the bulk of the stock remains in a stable, frozen state until needed.[11]

Protocol for a Self-Validating Stability Assessment
To empirically determine the stability of THZ1 hydrochloride under specific laboratory

conditions, a long-term stability study can be performed using a stability-indicating High-

Performance Liquid Chromatography (HPLC) method.[12][13] A stability-indicating method is

one that can separate the intact active pharmaceutical ingredient (API) from its potential

degradation products.[13]
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Caption: Experimental workflow for assessing the long-term stability of THZ1 at -20°C.
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Experimental Protocol:

Prepare Stock Solution: Prepare a fresh, high-quality stock solution of THZ1 hydrochloride
in DMSO (e.g., 10 mM) as described in Section 3.

Aliquot: Create a sufficient number of single-use aliquots to cover all planned time points

(e.g., 3 replicates per time point).

Baseline Analysis (Time 0): Immediately analyze three aliquots using a validated, stability-

indicating HPLC-UV method.[14] The integrated peak area of the intact THZ1 will serve as

the 100% baseline.

Storage: Store the remaining aliquots in a -20°C freezer protected from light.

Time-Point Analysis: At designated intervals (e.g., 1, 3, 6, and 12 months), remove three

aliquots from the freezer. Allow them to thaw completely and equilibrate to room

temperature.

HPLC Analysis: Analyze each aliquot using the same HPLC method as the baseline.

Data Analysis: For each time point, calculate the average peak area of the intact THZ1.

Compare this to the baseline (Time 0) average to determine the percentage of THZ1

remaining. Monitor the chromatograms for the appearance of any new peaks, which would

indicate degradation products.

Data Interpretation and Expected Outcomes
The primary output of the stability study will be the percentage of intact THZ1 remaining over

time. A common threshold for stability is retaining ≥90% of the initial concentration.

Hypothetical Stability Data for THZ1 in DMSO at -20°C:
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Time Point
Mean Peak Area
(Arbitrary Units)

% Remaining
(Relative to Time 0)

Observations

0 Months 1,500,000 100%
Single sharp peak for

THZ1.

1 Month 1,495,000 99.7% No significant change.

3 Months 1,480,000 98.7% No significant change.

6 Months 1,445,000 96.3%

Minor, unidentified

peak appears (<0.5%

total area).

12 Months 1,380,000 92.0%
Degradation peak

increases slightly.

This hypothetical data suggests that under proper storage conditions, THZ1 hydrochloride in

DMSO is highly stable at -20°C for at least 6 months and retains over 90% of its integrity even

after one year.

Scientific Context: The CDK7 Signaling Pathway
Understanding the pathway in which THZ1 acts provides context for its application. THZ1's

primary target, CDK7, is a central node in regulating both cell cycle progression and

transcription.

Transcription Control

Cell Cycle Control

TFIIH Complex RNA Pol II
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Caption: THZ1 inhibits CDK7, blocking transcription and cell cycle progression.

This dual inhibition explains the potent anti-proliferative effects of THZ1.[6][9] By blocking

CDK7, THZ1 prevents the phosphorylation of RNA Pol II, leading to a shutdown of

transcription, especially at super-enhancer-driven genes that are critical for cancer cell identity.

[15] Simultaneously, it inhibits the activation of other CDKs required for the cell to progress

through its division cycle.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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